Cas no 1173020-19-3 (4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 solution)

• Product Name: 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 solution
• CAS No: 1173020-19-3
• MF: C₁₅H₂₄O
• MW: 222.362788200378
• CID: 2095012
• PubChem ID: 329754118
• Update Time: 2025-09-20

4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 solution Chemical and Physical Properties

Names and Identifiers

• 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 solution
• 3,5-dideuterio-4-(3,6-dimethylheptan-3-yl)phenol
• 363-NP-D2
• 1173020-19-3
• 4-(3,6-Dimethylheptan-3-yl)(3,5-~2~H_2_)phenol
• DTXSID40746773
• 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2

• MDL： MFCD09842830
• Inchi： 1S/C15H24O/c1-5-15(4,11-10-12(2)3)13-6-8-14(16)9-7-13/h6-9,12,16H,5,10-11H2,1-4H3/i6D,7D
• InChI Key： BGLUSMSXKMBLFS-QFIQSOQBSA-N
• SMILES： OC1C=C([2H])C(=C([2H])C=1)C(C)(CC)CCC(C)C

Computed Properties

• Exact Mass: 222.195268877Da
• Monoisotopic Mass: 222.195268877Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 100 μg/mL in acetone

4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 solution Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P280-P304+P340+P312-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN1090 - class 3 - PG 2 - Acetone, solution
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 9-16-26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes